N-(2-(azepan-1-yl)-2-(1-methyl-1H-pyrrol-2-yl)ethyl)-4-fluorobenzenesulfonamide

• IUPAC Name: N-[2-(azepan-1-yl)-2-(1-methylpyrrol-2-yl)ethyl]-4-fluorobenzenesulfonamide
• InChI: InChI=1S/C19H26FN3O2S/c1-22-12-6-7-18(22)19(23-13-4-2-3-5-14-23)15-21-26(24,25)17-10-8-16(20)9-11-17/h6-12,19,21H,2-5,13-15H2,1H3
• InChI Key: KVNVSKDDYCANFB-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CC=C1C(CNS(=O)(=O)C2=CC=C(C=C2)F)N3CCCCCC3
• Molecular Formula: C19H26FN3O2S
• Molecular Weight: 379.5 g/mol

Description

N-(2-(azepan-1-yl)-2-(1-methyl-1H-pyrrol-2-yl)ethyl)-4-fluorobenzenesulfonamide is a chemical compound that has gained significant interest in scientific research due to its potential applications in the field of medicine. This compound is commonly referred to as F15599 and has been found to have promising properties as a therapeutic agent for various diseases.

Mechanism of Action

The mechanism of action of F15599 involves its binding to the 5-HT1A receptor, which leads to the activation of downstream signaling pathways. This activation leads to the modulation of various physiological functions, including the regulation of mood, anxiety, and pain perception.
Biochemical and Physiological Effects:
F15599 has been found to have several biochemical and physiological effects. It has been found to increase the levels of serotonin in the brain, which is a neurotransmitter that is involved in the regulation of mood and anxiety. F15599 has also been found to decrease the levels of cortisol, which is a hormone that is involved in the stress response. This decrease in cortisol levels may contribute to the anxiolytic and antidepressant effects of F15599. Additionally, F15599 has been found to have analgesic effects, which may be due to its modulation of pain perception.

Advantages and Limitations for Lab Experiments

One of the advantages of F15599 for lab experiments is its high affinity for the 5-HT1A receptor, which makes it a useful tool for studying the function of this receptor. However, one of the limitations of F15599 is its relatively low solubility in water, which may make it difficult to use in certain experimental settings.

Future Directions

There are several future directions for the study of F15599. One direction is the investigation of its potential therapeutic applications in the treatment of various disorders, including anxiety, depression, and pain. Another direction is the exploration of its interactions with other neurotransmitter systems, which may provide insight into its mechanism of action. Additionally, the development of more soluble analogs of F15599 may improve its utility in experimental settings.

Synthesis Methods

The synthesis of F15599 involves the reaction of 4-fluorobenzenesulfonyl chloride with 2-(1-methyl-1H-pyrrol-2-yl)ethylamine, followed by the addition of azepane. The resulting compound is then purified through column chromatography to obtain F15599 in its pure form.

Scientific Research Applications

F15599 has been extensively studied for its potential therapeutic applications. It has been found to have a high affinity for the 5-HT1A receptor, which is a subtype of serotonin receptor. This receptor is involved in the regulation of various physiological functions, including mood, anxiety, and pain perception. F15599 has been found to have anxiolytic, antidepressant, and analgesic effects, making it a promising candidate for the treatment of these disorders.